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Abstract
This document provides a detailed protocol for the preparation of a 1M stock solution of PIPES
dipotassium salt (Piperazine-N,N′-bis(2-ethanesulfonic acid), dipotassium salt). PIPES is a

zwitterionic buffer commonly utilized in biochemistry, cell culture, and molecular biology. Its pKa

of approximately 6.8 at 25°C renders it an effective buffer within the physiological pH range of

6.1 to 7.5. A significant advantage of using the dipotassium salt of PIPES is its high solubility in

water, which simplifies the preparation process compared to the less soluble free acid form.

This protocol outlines the necessary materials, calculations, and step-by-step instructions to

ensure the accurate and efficient preparation of a 1M PIPES dipotassium salt stock solution

for various research and development applications.

Introduction
PIPES is one of the 'Good's' buffers, a group of buffering agents developed to meet specific

criteria for biological research. These criteria include having a pKa near physiological pH, high

water solubility, limited solubility in organic solvents, minimal salt effects, and chemical stability.

The dipotassium salt of PIPES is particularly advantageous as it readily dissolves in water,

unlike the free acid form which requires the addition of a strong base for solubilization. This

stock solution can be used in a variety of applications, including cell culture media, enzyme

assays, and as a component of fixation buffers for microscopy.
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Quantitative Data Summary
A clear understanding of the physicochemical properties of PIPES dipotassium salt is crucial

for accurate buffer preparation. The table below summarizes the key quantitative data.

Parameter Value

Compound Name PIPES dipotassium salt

Molecular Formula C₈H₁₆K₂N₂O₆S₂

Molecular Weight 378.55 g/mol [1][2]

pKa (at 25°C) ~6.8

Effective Buffering pH Range 6.1 - 7.5[1][3]

Appearance White crystalline powder

Solubility in Water Soluble

Experimental Protocol: Preparation of 1L of 1M
PIPES Dipotassium Salt Stock Solution
This protocol details the methodology for preparing 1 liter of a 1M PIPES dipotassium salt
stock solution.

Materials and Reagents:
PIPES dipotassium salt (Molecular Weight: 378.55 g/mol )

Deionized or distilled water (dH₂O)

1 M Potassium Hydroxide (KOH) or 1 M Hydrochloric Acid (HCl) for pH adjustment (optional)

Calibrated pH meter

Magnetic stirrer and stir bar

1 L beaker
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1 L graduated cylinder

Spatula and weighing boat

(Optional) 0.22 µm sterile filter unit

Procedure:
Weighing PIPES Dipotassium Salt: Accurately weigh 378.55 g of PIPES dipotassium salt
using a weighing boat and an analytical balance.

Initial Dissolution: Add approximately 800 mL of dH₂O to a 1 L beaker. Place the beaker on a

magnetic stirrer and add a stir bar. While stirring, slowly add the weighed PIPES
dipotassium salt to the water. The salt should readily dissolve.

pH Verification and Adjustment: Once the PIPES dipotassium salt is completely dissolved,

measure the pH of the solution using a calibrated pH meter. The pH of the solution should be

near the desired range. If adjustment is necessary, add 1 M KOH dropwise to increase the

pH or 1 M HCl dropwise to decrease the pH until the target pH is reached.

Final Volume Adjustment: Carefully transfer the solution to a 1 L graduated cylinder. Rinse

the beaker with a small amount of dH₂O and add the rinsing to the graduated cylinder to

ensure a complete transfer. Add dH₂O to bring the final volume to exactly 1 L.

Mixing and Storage: Seal the graduated cylinder and invert it several times to ensure the

solution is thoroughly mixed. For applications requiring sterility, filter the 1M PIPES
dipotassium salt solution through a 0.22 µm sterile filter into a sterile storage bottle. Store

the solution at 4°C.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a 1M PIPES dipotassium
salt stock solution.
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Preparation

Final Steps

Weigh 378.55 g of
PIPES Dipotassium Salt

Add to ~800 mL dH₂O
and Dissolve

 

Check pH and Adjust
(if necessary)

 

Adjust Final Volume
to 1 L with dH₂O

 

Mix Thoroughly

 

Sterile Filter
(Optional)

 

Store at 4°C

 

Click to download full resolution via product page

Caption: Workflow for 1M PIPES Dipotassium Salt Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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